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Compound of Interest

N-(Methoxycarbonyl)-L-tert-
Compound Name: ,
leucine

Cat. No.: B194262

Technical Guide: N-(Methoxycarbonyl)-L-tert-
leucine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and characterization of N-(Methoxycarbonyl)-L-tert-leucine. This
compound is a key intermediate in the synthesis of antiviral agents, most notably the HIV
protease inhibitor, Atazanavir.

Core Compound Properties

N-(Methoxycarbonyl)-L-tert-leucine is a derivative of the non-proteinogenic amino acid L-tert-
leucine. Its structure incorporates a methoxycarbonyl protecting group on the alpha-amino
group, which is crucial for its application in peptide synthesis and the construction of complex
pharmaceutical molecules.

Computed Physicochemical and Structural Data

The following table summarizes the key computed properties of N-(Methoxycarbonyl)-L-tert-
leucine.
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Property Value Reference

Molecular Weight 189.21 g/mol [1112]

Molecular Formula CsH15NOa4 [1][2]
(2S)-2-

IUPAC Name

(methoxycarbonylamino)-3,3-

dimethylbutanoic acid

[2]

Canonical SMILES

CC(C)(C)--INVALID-LINK--
O)NC(=0)OC

[2]

InChl=1S/C8H15NO4/c1-
8(2,3)5(6(10)11)9-7(12)13-

InChl [2]
4/h5H,1-4H3,(H,9,12)
(H,10,11)/t5-/m1/s1
NWPRXAIYBULIEI-

InChliKey [2]
RXMQYKEDSA-N

CAS Number 162537-11-3 [2]

PubChem CID 11263950 [2]

Melting Point 108-109 °C [3]

Boiling Point (Predicted)

320.9+25.0 °C

[1]

Soluble in ethyl acetate and

Solubility methanol. Water solubility: [1]
26.4g/L at 20°C.
Appearance White solid [11[3]

Experimental Protocols

The following sections detail the experimental procedures for the synthesis and

characterization of N-(Methoxycarbonyl)-L-tert-leucine.

Synthesis of N-(Methoxycarbonyl)-L-tert-leucine

This protocol is adapted from established synthesis routes.[1]
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Materials:

L-tert-Leucine ((S)-2-amino-3,3-dimethylbutanoic acid)
» Dioxane

e 2N Sodium hydroxide solution

e Methyl chloroformate

¢ Dichloromethane (DCM)

e 1N Hydrochloric acid

o Ethyl acetate (EtOAC)

e Anhydrous sodium sulfate (Na2S0a4)

e Hexane

Procedure:

o Dissolve L-tert-leucine (5.0 g, 38.6 mmol) in a mixture of dioxane (20 ml) and 2N sodium
hydroxide solution (62 ml) at 0 °C, adjusting the pH to 8-9.

» With vigorous stirring, add methyl chloroformate (5.88 ml, 76.33 mmol) dropwise to the
solution while maintaining the temperature at 0 °C.

 After the addition is complete, warm the reaction mixture to 60°C and continue stirring for 18
hours.

o Cool the mixture to room temperature and extract with dichloromethane to remove unreacted
methyl chloroformate and other organic impurities.

o Separate the aqueous layer and acidify it to a pH of approximately 2-3 with 1N hydrochloric
acid.

o Extract the acidified aqueous layer with ethyl acetate (3 x 50 ml).
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o Combine the organic extracts and dry over anhydrous sodium sulfate.
» Filter and concentrate the solution under reduced pressure to yield a crude product.

» Purify the crude product by stirring and distilling in hexane to obtain N-(methoxycarbonyl)-
L-tert-leucine as a white solid.

Characterization Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy:
e 1H NMR (300MHz, CDCI3):
o 85.25 (d, 1H, J=10.5Hz)
o 34.19 (d, 1H, J=9.6Hz)
o & 3.70 (s, 3H)
o & 1.03 (s, 9H)[1]
Infrared (IR) Spectroscopy:
e Method: Potassium bromide (KBr) pressed pellet.

o Characteristic Peaks (cm-1): 3379, 2974, 1727, 1688, 1546, 1466, 1332, 1263, 1211, 1070,
1034, 1018, 843, 696.[1]

Mass Spectrometry (MS):
o Method: Electrospray lonization (ESI) in negative mode.
e Result: [M-1]- = 188 (100%).[1]

Logical Workflow: Synthesis and Application

The following diagram illustrates the synthesis of N-(Methoxycarbonyl)-L-tert-leucine and its
subsequent role as a key building block in the synthesis of the HIV protease inhibitor,
Atazanavir.
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Click to download full resolution via product page

Caption: Synthesis of N-(Methoxycarbonyl)-L-tert-leucine and its use in Atazanavir synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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